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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251

This guide provides detailed information for researchers, scientists, and drug development
professionals on the safe handling and disposal of Acid Yellow 199 waste.

Frequently Asked Questions (FAQs)

Q1: What is Acid Yellow 199 and what are its primary hazards?

Acid Yellow 199 is a single azo class dye.[1][2] It is an orange powder that is soluble in water.
[1][2][3][4] The primary hazards associated with Acid Yellow 199 include:

Harmful if swallowed, potentially causing gastrointestinal irritation with nausea, vomiting, and
diarrhea.[5]

May cause irritation to the eyes, skin, and respiratory tract.[5]

May cause an allergic skin reaction.[6]

Possible risks of irreversible effects.[5]

It is harmful to aquatic life with long-lasting effects.[6]
Q2: What personal protective equipment (PPE) is required when handling Acid Yellow 1997

When handling Acid Yellow 199, it is essential to use the following personal protective
equipment (PPE):
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o Eye Protection: Chemical safety goggles or glasses with side-shields.[5][7]
« Hand Protection: Chemical-resistant gloves, such as PVC or other plastic materials.[5][7]

» Respiratory Protection: An approved respirator should be worn, especially when dealing with
the powder form to avoid dust inhalation.[5]

o Body Protection: A lab coat or chemical apron and appropriate protective clothing to
minimize skin contact.[5][7]

Q3: How should | store Acid Yellow 1997

Store Acid Yellow 199 in tightly sealed, light-resistant containers in a cool, dry, and well-
ventilated area.[5] Keep it away from incompatible materials such as strong oxidizing and
reducing agents.[5]

Q4: What should | do in case of a small spill of Acid Yellow 199 powder?

For a small spill of Acid Yellow 199 powder:

Ensure proper PPE is worn.

Avoid generating dust.[5]

Carefully sweep or vacuum the material and place it into a suitable, labeled container for
disposal.[5]

Clean the spill area with soap and water.[5]
Q5: How do | dispose of Acid Yellow 199 waste?

Disposal of Acid Yellow 199 waste must be in accordance with local, state, and federal
regulations.[5] As it is an azo dye, specific treatments to decolorize and degrade the compound
are recommended before disposal. This may involve chemical oxidation or reduction methods.
It is crucial to consult your institution's environmental health and safety (EHS) office for specific
guidance.
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Troubleshooting Guides

Issue: Accidental Ingestion of Acid Yellow 199

o Immediate Action: If the person is conscious and alert, have them drink 2-4 cupfuls of milk or
water.[5]

e Do Not Induce Vomiting.
o Seek Immediate Medical Attention.[5]
Issue: Eye or Skin Contact with Acid Yellow 199

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing. Flush the skin with plenty of soap and water. If
irritation develops or persists, get medical aid.[5]

Issue: The pH of my Acid Yellow 199 waste solution is too low (acidic).

o Neutralization: Slowly add a weak base, such as sodium bicarbonate (baking soda), to the
acidic solution while stirring.[8]

e Monitor pH: Use a pH meter or pH paper to monitor the pH of the solution. Continue adding
the base until the pH is within a neutral range (typically 6-8).

o Caution: The neutralization reaction can generate heat and gas. Perform this in a well-
ventilated area, such as a fume hood.

Quantitative Data Summary
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Parameter Value Reference
Molecular Formula C19H15N4Na06S [1112][5]
Molecular Weight 450.40 g/mol [11[2][5]
Water Solubility 900 mg/L at 20°C [9]

LogP -0.9 at 20°C [9]

Experimental Protocol: Neutralization and
Degradation of Acid Yellow 199 Waste

This protocol outlines a method for treating a small volume of aqueous Acid Yellow 199 waste
in a laboratory setting.

Materials:

e Acid Yellow 199 aqueous waste

e Sodium bicarbonate (NaHCO3) or Sodium hydroxide (NaOH), 1M solution
e Sodium hypochlorite (NaOCI) solution (household bleach, ~5-6%)

 Stir plate and stir bar

e pH meter or pH paper

o Appropriate PPE (lab coat, gloves, safety goggles)

» Beaker large enough to hold the waste volume with room for additions

e Fume hood

Procedure:

» Preparation: Perform all steps in a certified chemical fume hood. Ensure you are wearing the
appropriate PPE.
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o Neutralization: a. Place the beaker containing the Acid Yellow 199 waste on the stir plate
and add a stir bar. b. Begin stirring the solution at a moderate speed. c. Slowly add sodium
bicarbonate or dropwise add 1M NaOH to the solution. d. Monitor the pH of the solution
using a pH meter or pH paper. e. Continue adding the base until the pH of the solution is
between 6.0 and 8.0. Be cautious as the reaction may be exothermic.

» Oxidative Degradation: a. To decolorize the dye, slowly add sodium hypochlorite solution to
the neutralized waste while stirring. A common starting point is a 1:1 volume ratio of bleach
to dye solution, but this can be optimized. b. Allow the mixture to stir for at least one hour.
The yellow color of the solution should fade, indicating the degradation of the azo dye. c. If
the color persists, more sodium hypochlorite can be added.

» Disposal: a. Once the solution is decolorized and neutralized, it can be disposed of down the
drain with copious amounts of water, provided this is in accordance with your local and
institutional regulations. b. Always consult your institution's EHS office before disposing of
any treated chemical waste.

Visual Workflow for Waste Handling
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Start: Acid Yellow 199 Waste Generated
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Caption: Workflow for the safe handling and disposal of Acid Yellow 199 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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